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Compound of Interest

Compound Name: Quinaprilat

Cat. No.: B1678679

Essential Safety and Handling Guide for
Quinaprilat

This guide provides comprehensive, procedural information for the safe handling, use, and
disposal of Quinaprilat in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure personal safety and minimize environmental impact.

Hazard Identification and Quantitative Data

Quinaprilat is the active metabolite of the prodrug Quinapril and functions as an inhibitor of the
Angiotensin-Converting Enzyme (ACE).[1] While a valuable compound for research, it presents
several hazards that require strict adherence to safety protocols. It is classified as causing skin
irritation, serious eye irritation, and is suspected of damaging fertility or the unborn child.[2]

Additionally, it is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[3]

Summary of Hazard Classifications:
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Hazard Class GHS Code Description Source
Skin Irritation H315 Causes skin irritation [2]
o Causes serious eye
Eye Irritation H319 S [2]
irritation

Suspected of
Reproductive Toxicity H361 damaging fertility or [2]
the unborn child

Acute Oral Toxicity H302 Harmful if swallowed [3]
) o Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 i [3]
ife

Very toxic to aquatic

Chronic Aquatic ] ) )
H410 life with long lasting [3]

Toxicity
effects

Physicochemical and Toxicological Data:

Parameter Value Source
Molecular Formula C23H28N206 [3]
Molecular Weight 428.485 g/mol [3]
ACE Inhibition ICs0 = 0.06 NM [1]
Appearance White crystalline powder [4]
Solubility Soluble in water (31 mg/mL) [4]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is mandatory to prevent exposure. The following table
outlines the required equipment for handling Quinaprilat.

Required Personal Protective Equipment:
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Body Part Required PPE Standard/Specification

Hands Protective gloves (e.g., Nitrile) Handle with gloves.[4]

o Must meet OSHA 29 CFR
Safety goggles with side-
Eyes/Face ) ) 1910.133 or European
shields or face shield
Standard EN166.[4][5]

Wear appropriate protective
Body Impervious clothing, lab coat clothing to prevent skin
exposure.[3][5]

Required when handling

] ) powder outside of a ventilated
) Suitable respirator (e.g., N95
Respiratory higher) enclosure or when
or higher
J dust/aerosols may be

generated.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol covers the lifecycle of Quinaprilat within the laboratory, from receipt to disposal.

¢ Inspect: Upon receipt, inspect the container for any damage or leaks. Wear appropriate PPE

during inspection.
o Store Securely: Keep the container tightly sealed in a dry, cool, and well-ventilated area.[3][5]
o Temperature: Store at -20°C for powder form or -80°C when in solvent.[3]
 Inventory: Log the compound into the chemical inventory system.

» Designated Area: All handling of Quinaprilat powder should occur in a designated area,
such as a chemical fume hood or other ventilated enclosure, to avoid dust and aerosol

formation.[3]
o PPE: Don all required PPE as specified in the table above.

» Weighing: If weighing the powder, do so within a ventilated balance enclosure or fume hood.
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Dissolving: When preparing solutions, add the solvent to the powder slowly to prevent
splashing.

Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.
[5] Avoid inhalation of dust or aerosols.[3]

Hygiene: Wash hands and arms thoroughly after handling, even if gloves were worn.[6] Do
not eat, drink, or smoke in the handling area.[3]

Minor Spill (Powder):
o Ensure the area is well-ventilated.
o Wearing full PPE, gently sweep up the powder, avoiding dust generation.

o Place the spilled material into a suitable, labeled container for hazardous waste disposal.

[5]
o Clean the spill area with a suitable detergent or solvent and wipe clean.
Skin Contact:
o Immediately wash the affected area with plenty of soap and water.[4]
o Remove contaminated clothing.[3]
o Seek medical attention if skin irritation occurs.[6]
Eye Contact:

o Immediately flush eyes with large amounts of water for at least 15 minutes, lifting upper
and lower eyelids.[3][5]

o Remove contact lenses if present and easy to do.
o Seek immediate medical attention.[6]

Inhalation:
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o Move the person to fresh air.[4]
o If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[6]

o Seek immediate medical attention.

e Ingestion:
o Rinse mouth thoroughly with water.[3]
o Do not induce vomiting.

o Seek immediate medical attention.[4]

Disposal Plan

Proper disposal is critical to prevent environmental contamination, given the substance's high
toxicity to aquatic life.[3]

o Waste Collection: All waste materials contaminated with Quinaprilat, including empty
containers, used PPE, and spill cleanup debris, must be collected in a designated, properly
labeled hazardous waste container.[3][5]

e Environmental Precaution: Do not allow the product or its waste to enter drains, sewers, or
surface and ground water.[2]

o Disposal Method: Dispose of contents and containers at an approved waste disposal plant.
[3] Incineration in an approved facility is a recommended method.[6]

e Regulatory Compliance: All disposal activities must adhere to federal, state, and local
environmental regulations.[6] It is the responsibility of the user to determine if the material is
a hazardous waste at the time of disposal.

Workflow and Safety Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling
Quinaprilat.
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Caption: Workflow for the safe handling of Quinaprilat from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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